Cas no 6784-82-3 (7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid)

7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid structure
6784-82-3 structure
Product name:7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid
CAS No:6784-82-3
MF:C32H34N4O4
MW:538.63676
CID:1722199
PubChem ID:5485644

7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid Chemical and Physical Properties

Names and Identifiers

    • 7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid
    • 17-(2-carboxyethyl)-7,12-diethyl-3,8,13,18-tetramethylporphyrin-2-carboxylic acid
    • 17-(2-carboxyethyl)-7,12-diethyl-3,8,13,18-tetramethyl-21,22-dihydroporphyrin-2-carboxylic acid
    • EINECS 229-848-1
    • 6784-82-3
    • 7-Carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propanoic acid
    • DTXSID701136572
    • SGTUFUYSNDWFAI-UHFFFAOYSA-N
    • Inchi: InChI=1S/C32H34N4O4/c1-7-19-16(4)23-12-28-21(9-10-30(37)38)17(5)24(35-28)14-29-31(32(39)40)18(6)25(36-29)13-27-20(8-2)15(3)22(33-27)11-26(19)34-23/h11-14,33,36H,7-10H2,1-6H3,(H,37,38)(H,39,40)
    • InChI Key: SGTUFUYSNDWFAI-UHFFFAOYSA-N
    • SMILES: CCC1=C2C=C3C(=C(C(=CC4=NC(=CC5=NC(=CC(=C1C)N2)C(=C5C)CC)C(=C4C)CCC(=O)O)N3)C(=O)O)C

Computed Properties

  • Exact Mass: 538.258006
  • Monoisotopic Mass: 538.258006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 6
  • Complexity: 917
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.266
  • Boiling Point: 1110.8°C at 760 mmHg
  • Flash Point: 625.6°C
  • Refractive Index: 1.627

7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid Related Literature

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